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Executive Summary & Biological Context
-methyl-D-erythro-sphingosine (N-Me-Sph) is a synthetic and semi-synthetic sphingoid base

analog. While its naturally occurring counterpart, sphingosine (Sph), is the primary backbone of
mammalian sphingolipids, the

-methylated variants are pivotal in pharmacological research.

Historically, the discovery of

-methylated sphingosines emerged from the search for specific inhibitors of Sphingosine
Kinase (SphK) and Protein Kinase C (PKC). In 1989, Igarashi and Hakomori identified

-dimethylsphingosine (DMS) as a potent, naturally occurring inhibitor of PKC. Subsequent
Structure-Activity Relationship (SAR) studies highlighted the mono-methylated analog, N-Me-
Sph, as a critical probe for defining the steric and electrostatic requirements of the SphK1 and
SphK2 catalytic pockets.

Key Biological Utility:

o SphK Substrate Specificity: Unlike DMS (a pure inhibitor), N-Me-Sph can act as a slow
substrate for SphK2, aiding in the differentiation of kinase isozymes.
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e Metabolic Tracing: Used as a mass spectrometry standard to quantify

-methylation flux in sphingolipid metabolism.

Mechanism of Action: The Methyl Switch

The addition of a methyl group to the C2-amine alters the hydrogen-bonding network within the

kinase active site.
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Figure 1: The functional divergence of sphingosine analogs in the SphK pathway.

Chemical Synthesis Strategy

Synthesizing

-mono-methyl derivatives of primary amines is chemically challenging due to the high reactivity
of the secondary amine product, which often leads to over-alkylation (dimethylation).

Comparative Methodologies
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Methodology Selectivity Yield Complexity Verdict
Direct Alkylation Poor (Mixture of )
o Low Low Avoid
(Mel) mono/di/tri)
Reductive Moderate ) ]
o ) ) Suitable for rapid
Amination (Requires strict Moderate Low )
o screening
(HCHO) stoichiometry)
) Recommended
Nosyl Protection Excellent (100% ) )
High High for Reference
Strategy Mono)
Standards

The "Self-Validating" Protocol: Nosyl-Protection Route

To ensure scientific integrity and high purity (>98%), this guide recommends the Nosyl (2-
nitrobenzenesulfonamide) strategy. This route prevents over-methylation by rendering the
nitrogen non-nucleophilic after the first methylation.

Retro-Synthetic Logic

e Target:

-methyl-D-erythro-sphingosine.[1]
e Precursor: D-erythro-sphingosine (commercial or enzymatic).[2]
e Protection: 1,3-di-O-protection (TBDMS) prevents O-methylation.
 Activation:

-Nosylation activates the amine for mono-alkylation.

Methylation: Mitsunobu or direct alkylation introduces exactly one methyl group.

Detailed Experimental Protocol
Phase 1: Protection of Hydroxyl Groups

Objective: Mask the 1-OH and 3-OH groups to prevent O-methylation.
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» Reagents: D-erythro-sphingosine (1.0 eq), tert-butyldimethylsilyl chloride (TBDMS-CI, 2.5
eq), Imidazole (5.0 eq), DMAP (0.1 eq), anhydrous DMF.

e Procedure:

o

Dissolve sphingosine in anhydrous DMF under Argon.

Add Imidazole and DMAP.

[¢]

o

Add TBDMS-CI dropwise at 0°C.

[e]

Stir at room temperature (RT) for 12 hours.

Validation: TLC (Hexane/EtOAc 9:1) should show a high Rf spot (di-TBDMS).

o

o Workup: Dilute with Et20, wash with water/brine. Dry over Na2S0O4. Flash chromatography.

o Yield expectation: 85-90%.

Phase 2: -Nosylation

Objective: Create a sulfonamide "handle" that allows only one alkylation event.

» Reagents: 1,3-di-O-TBDMS-sphingosine (from Phase 1), 2-nitrobenzenesulfonyl chloride
(Nosyl-Cl, 1.2 eq), Triethylamine (TEA, 2.0 eq), CH2CI2.

e Procedure:

o

Dissolve protected sphingosine in CH2CI2 at 0°C.

[¢]

Add TEA followed by Nosyl-Cl.

Stir for 2 hours.

[e]

[e]

Causality: The electron-withdrawing nitro group increases the acidity of the N-H proton,
facilitating the subsequent methylation step.

Phase 3: Selective -Methylation
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Obijective: Introduce the methyl group.

e Reagents:

-Nosyl-intermediate, Methyl lodide (Mel, 2.0 eq), K2CO3 (3.0 eq), DMF.

e Procedure:

Dissolve intermediate in DMF.

[¢]

[e]

Add K2CO3 and Mel.

Stir at RT for 4 hours.

o

[¢]

Self-Validation: The disappearance of the N-H proton in NMR (if checked) and a shift in Rf
on TLC confirms conversion. Over-methylation is chemically impossible here due to the
lack of a second proton on the sulfonamide nitrogen.

Phase 4: Global Deprotection

Objective: Remove Nosyl and Silyl groups to reveal the target.
¢ Nosyl Removal:

o Treat with Thiophenol (PhSH) and K2CO3 in DMF. The thiophenolate anion attacks the
sulfonamide sulfur, releasing the secondary amine.

 Silyl Removal:
o Treat with TBAF (Tetra-n-butylammonium fluoride) in THF to cleave the silyl ethers.
 Purification:

o Final purification via Silica Gel chromatography (CHCI3/MeOH/NH40OH 80:20:2).
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Figure 2: The "Nosyl" synthetic route ensures high-fidelity mono-methylation.

Quality Control & Characterization

To validate the synthesis, the following analytical signatures must be observed.
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Nuclear Magnetic Resonance (NMR)
The

-methyl singlet is the diagnostic feature.

Chemical Shift (

Nucleus Multiplicity Assignment
)
H 5.7-5.4 ppm Multiplet C4-C5 Vinyl protons
H 2.45 - 2.55 ppm Singlet (3H) -Methyl group
H 0.88 ppm Triplet Terminal Methyl
C ~34.0 ppm -Methyl carbon

Mass Spectrometry (ESI-MS)

o Calculated Monoisotopic Mass (
): 313.2981 Da

e Observed
: 314.3 Da

e Fragmentation: Loss of water (

) is common in sphingoid bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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